Cas no 1804380-58-2 (5-Aminomethyl-2-cyano-3-nitrobenzoic acid)

• Product Name: 5-Aminomethyl-2-cyano-3-nitrobenzoic acid
• CAS No: 1804380-58-2
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4946824
• Update Time: 2025-11-01

5-Aminomethyl-2-cyano-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-cyano-3-nitrobenzoic acid

• Inchi： 1S/C9H7N3O4/c10-3-5-1-6(9(13)14)7(4-11)8(2-5)12(15)16/h1-2H,3,10H2,(H,13,14)
• InChI Key： NBQKNTTUHJEKBO-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)C(=CC(CN)=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: -2.4
• Topological Polar Surface Area: 133

Additional information on 5-Aminomethyl-2-cyano-3-nitrobenzoic acid

Recent Advances in the Study of 5-Aminomethyl-2-cyano-3-nitrobenzoic Acid (CAS: 1804380-58-2)

5-Aminomethyl-2-cyano-3-nitrobenzoic acid (CAS: 1804380-58-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug discovery.

The compound's structure, featuring an aminomethyl group, a cyano group, and a nitrobenzoic acid moiety, makes it a versatile building block for the synthesis of more complex molecules. Recent research has explored its utility in the design of inhibitors targeting specific enzymes, such as proteases and kinases, which are critical in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Aminomethyl-2-cyano-3-nitrobenzoic acid exhibited potent inhibitory activity against bacterial serine proteases, suggesting its potential as a lead compound for developing new antibiotics.

In addition to its role in enzyme inhibition, 5-Aminomethyl-2-cyano-3-nitrobenzoic acid has been investigated for its antimicrobial properties. A recent in vitro study conducted by researchers at a leading pharmaceutical institute revealed that the compound displayed moderate activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study also highlighted the compound's low cytotoxicity to mammalian cells, making it a promising candidate for further optimization and development as an antimicrobial agent.

Another area of interest is the compound's potential application in cancer research. Preliminary studies have shown that certain derivatives of 5-Aminomethyl-2-cyano-3-nitrobenzoic acid can interfere with cancer cell proliferation by modulating key signaling pathways. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that these derivatives could inhibit the activity of protein kinases involved in tumor growth, leading to reduced cell viability in several cancer cell lines. These findings underscore the compound's potential as a scaffold for designing novel anticancer therapeutics.

Despite these promising results, challenges remain in the development of 5-Aminomethyl-2-cyano-3-nitrobenzoic acid-based drugs. Issues such as poor solubility and metabolic stability need to be addressed through further structural modifications and formulation strategies. Recent advances in computational chemistry and high-throughput screening have enabled researchers to identify optimal derivatives with improved pharmacokinetic properties, paving the way for future preclinical studies.

In conclusion, 5-Aminomethyl-2-cyano-3-nitrobenzoic acid (CAS: 1804380-58-2) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a building block for enzyme inhibitors, antimicrobial agents, and potential anticancer therapeutics highlights its significance in contemporary pharmaceutical research. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and opportunities for therapeutic development. This briefing underscores the importance of ongoing research and collaboration to fully realize the compound's potential in addressing unmet medical needs.